Cas no 2103778-48-7 (1,2,4-Triazolo[4,3-a]pyrazine-6-carboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester)

• Product Name: 1,2,4-Triazolo[4,3-a]pyrazine-6-carboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester
• CAS No: 2103778-48-7
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 5277056
• Update Time: 2025-08-05

1,2,4-Triazolo[4,3-a]pyrazine-6-carboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyrazine-6-carboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester

• Inchi： 1S/C8H12N4O2/c1-2-14-8(13)6-4-12-5-10-11-7(12)3-9-6/h5-6,9H,2-4H2,1H3
• InChI Key： FGMSNYZYTHAXSR-UHFFFAOYSA-N
• SMILES： C12=NN=CN1CC(C(OCC)=O)NC2

Additional information on 1,2,4-Triazolo[4,3-a]pyrazine-6-carboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester

Introduction to 1,2,4-Triazolo[4,3-a]pyrazine-6-carboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester (CAS No. 2103778-48-7) and Its Emerging Applications in Chemical Biology

The compound 1,2,4-Triazolo[4,3-a]pyrazine-6-carboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester, identified by the CAS number 2103778-48-7, represents a structurally unique heterocyclic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the triazolopyrazine class of scaffolds, which are known for their diverse biological activities and potential therapeutic applications. The presence of multiple nitrogen atoms in its core structure imparts a rich chemical diversity that makes it a valuable candidate for further exploration in drug discovery and molecular pharmacology.

Recent advancements in medicinal chemistry have highlighted the importance of triazolopyrazine derivatives due to their ability to modulate various biological pathways. The ethyl ester functionality at the carboxylic acid position not only enhances the solubility of the compound but also provides a versatile handle for further chemical modifications. These modifications can be tailored to optimize pharmacokinetic properties, improve binding affinity to target proteins, or enhance metabolic stability. The tetrahydro moiety further contributes to the compound's overall flexibility, allowing for conformational changes that may be critical for biological activity.

In the context of current research, 1,2,4-Triazolo[4,3-a]pyrazine-6-carboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester has been investigated for its potential role in inhibiting key enzymes involved in inflammatory and infectious diseases. Studies have demonstrated that this compound can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. By targeting these enzymes, the compound exhibits promising anti-inflammatory properties that could be leveraged in the development of novel therapeutics.

Moreover, the triazolopyrazine scaffold has shown promise in antimicrobial applications. Research indicates that derivatives of this class can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The ethyl ester derivative (CAS No. 2103778-48-7) has been found to exhibit moderate activity against certain resistant bacterial strains, suggesting its potential as an alternative or adjunctive treatment in combating infections. This finding is particularly relevant in light of the growing concern over antibiotic resistance worldwide.

The structural features of 1,2,4-Triazolo[4,3-a]pyrazine-6-carboxylic acid, 5,6,7,8-tetrahydro-, ethyl ester also make it an attractive scaffold for developing kinase inhibitors. Kinases are a large family of enzymes that play critical roles in cell signaling pathways associated with cancer and other chronic diseases. Preclinical studies have shown that this compound can selectively inhibit specific kinases by binding to their active sites and modulating their activity. Such inhibitory effects could potentially lead to the development of targeted therapies for oncological applications.

From a synthetic chemistry perspective, 1,2,4-Triazolo[4,3-a]pyrazine-6-carboxylic acid, particularly its ethyl ester derivative (CAS No. 2103778-48-7), offers a rich platform for exploring novel synthetic methodologies. The presence of multiple reactive sites allows for diverse functionalization strategies using techniques such as nucleophilic substitution reactions or transition-metal-catalyzed cross-coupling reactions. These synthetic approaches not only facilitate the preparation of analogs but also enable the incorporation of additional pharmacophores to enhance biological activity.

The compound's potential extends beyond traditional pharmaceutical applications into agrochemicals and specialty chemicals. Its unique heterocyclic structure suggests utility in designing novel pesticides or herbicides that target specific enzymatic pathways in pests while minimizing environmental impact. Additionally， researchers are exploring its role as a building block for advanced materials， such as liquid crystals or organic semiconductors， where its rigid yet flexible framework could contribute to improved material properties.

In conclusion， 1，2，4-Triazolo[4，3-a]pyrazine-6-carboxylic acid，5，6，7，8-tetrahydro-，ethyl ester (CAS No. 2103778-48-7) stands out as a multifaceted compound with significant implications across multiple domains of chemical biology and pharmaceutical science。 Its structural versatility、biological activities、and synthetic accessibility make it a compelling subject for further investigation。 As research continues to uncover new therapeutic possibilities and innovative synthetic strategies， this compound is poised to play an increasingly important role in advancing scientific knowledge and developing next-generation therapeutics。